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Compound of Interest

Compound Name: DNP-PEG12-NHS ester

Cat. No.: B15579066 Get Quote

An In-depth Technical Guide to DNP-PEG12-NHS Ester

For researchers, scientists, and drug development professionals, DNP-PEG12-NHS ester is a

versatile chemical tool with significant applications in immunology, drug delivery, and

bioconjugation. This guide provides a comprehensive overview of its chemical properties,

experimental applications, and the fundamental principles of its use.

Core Chemical Properties
DNP-PEG12-NHS ester is a heterobifunctional crosslinker composed of three key

components: a 2,4-dinitrophenyl (DNP) group, a 12-unit polyethylene glycol (PEG) spacer, and

an N-hydroxysuccinimide (NHS) ester.[1][2] The DNP moiety serves as a well-recognized

hapten for immunological studies. The hydrophilic PEG spacer enhances the solubility of the

molecule in aqueous media and provides a flexible, defined-length linker arm.[2][3] The NHS

ester is a highly efficient amine-reactive group that forms stable amide bonds with primary

amines on proteins, antibodies, and other biomolecules.[2][3][4][5]

Quantitative Data Summary
The physical and chemical specifications of DNP-PEG12-NHS ester are summarized below for

easy reference.
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Property Value Source(s)

Molecular Weight 880.89 g/mol [3][4][5][6]

Chemical Formula C₃₇H₆₀N₄O₂₀ [3][4][5]

CAS Number 1334178-01-6 [3][4][5]

Purity >98% [3][4][5]

Spacer Arm Length 40 atoms (46.4 Å) [4][5]

Solubility

Water, DMSO, DMAC,

Methylene Chloride,

Acetonitrile

[4][5]

Storage Conditions -20°C, protect from moisture [3][4][5]

Reactive Group
N-hydroxysuccinimide (NHS)

Ester
[1][4][5]

Target Moiety Primary Amines (-NH₂) [3][4][5]

Key Applications in Research and Development
The unique trifunctional structure of DNP-PEG12-NHS ester makes it a valuable reagent in

several fields:

Immunology and Vaccine Development: The DNP group acts as a hapten, a small molecule

that can elicit an immune response only when attached to a larger carrier protein. DNP-

conjugated proteins are widely used as antigens to study antibody responses, B-cell

activation, and immunological memory.[4][5]

Antibody-Drug Conjugation (ADC): The NHS ester allows for the straightforward conjugation

of this linker to antibodies.[1][7] While the DNP group itself is not a drug, the linker's

properties can be leveraged in ADC model systems and for attaching other functionalities.

Drug Delivery and Pharmacokinetics: The PEG spacer can improve the solubility and

bioavailability of conjugated molecules, making it a useful component in drug delivery

systems.[1]
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Immunoassays: DNP-labeled molecules can be used as detection reagents in various

immunoassay formats, such as ELISA, leveraging the high affinity of anti-DNP antibodies.

Experimental Protocols
The following section details a generalized protocol for the conjugation of DNP-PEG12-NHS
ester to a primary amine-containing protein, such as an antibody.

Materials and Reagents:
DNP-PEG12-NHS ester

Protein or antibody to be labeled (in an amine-free buffer, e.g., PBS, HEPES, MES)

Anhydrous Dimethyl sulfoxide (DMSO)

Conjugation Buffer: Amine-free buffer (e.g., 100 mM sodium phosphate, 150 mM NaCl, pH

7.2-8.0)

Purification tools: Desalting column (e.g., Sephadex G-25) or dialysis cassette with an

appropriate molecular weight cutoff (MWCO).

Protocol for Protein Conjugation:
Reagent Preparation:

Allow the vial of DNP-PEG12-NHS ester to equilibrate to room temperature before

opening to prevent moisture condensation.[4][5]

Prepare a stock solution of the DNP-PEG12-NHS ester by dissolving it in anhydrous

DMSO immediately before use. A typical concentration is 10-20 mg/mL. NHS esters are

susceptible to hydrolysis, so storage of the solution is not recommended.[8]

Protein Preparation:

Dissolve or exchange the target protein into the Conjugation Buffer at a concentration of 1-

10 mg/mL.
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Ensure the buffer is free of primary amines (e.g., Tris or glycine), as these will compete

with the target protein for reaction with the NHS ester.[9]

Conjugation Reaction:

Add a calculated molar excess of the DNP-PEG12-NHS ester stock solution to the protein

solution. A starting point is often a 10- to 20-fold molar excess of the linker over the

protein.[9] The optimal ratio should be determined empirically for each specific application.

Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight.

Gentle mixing is recommended.

Purification:

Following incubation, remove the unreacted DNP-PEG12-NHS ester and reaction

byproducts (hydrolyzed NHS).

For larger proteins (>20 kDa), a desalting column or dialysis against the conjugation buffer

is effective.[9] This step is crucial to prevent interference from free hapten in downstream

applications.

The resulting DNP-conjugated protein is now ready for use or storage according to its

specific stability requirements.

Visualizations: Diagrams and Workflows
To better illustrate the concepts and processes described, the following diagrams have been

generated using the Graphviz DOT language.

DNP-PEG12-NHS Ester: Structure-Function

DNP (Hapten) Elicits specific immune response PEG12 Spacer Increases solubility
Provides 46.4 Å spacer arm NHS Ester Reacts with primary amines

Forms stable amide bond

Click to download full resolution via product page
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Caption: Functional components of the DNP-PEG12-NHS ester molecule.
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Caption: General experimental workflow for protein conjugation.
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Caption: Hapten-mediated immune cell activation pathway.

Safety and Handling
While a specific safety data sheet for DNP-PEG12-NHS ester was not found, general

laboratory precautions should be taken. The related compound 2,4-Dinitrophenylhydrazine is

listed as a flammable solid that is harmful if swallowed. It is recommended to handle DNP-
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PEG12-NHS ester in a well-ventilated area, wear appropriate personal protective equipment

(gloves, eye protection), and avoid ignition sources. As the compound is hygroscopic, care

should be taken to limit its exposure to moisture to maintain reactivity.[4][5] Always refer to the

supplier-specific Safety Data Sheet (SDS) for detailed handling and disposal information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15579066?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

